Rubidium formate

Specification

• CAS No.: 3495-35-0
• Molecular Formula: CH2O2Rb
• Molecular Weight: 131.493 g/mol
• IUPAC Name: rubidium(1+);formate
• Standard InChI: InChI=1S/CH2O2.Rb/c2-1-3;/h1H,(H,2,3)
• Standard InChI Key: LYSWMZYJZUHFIU-UHFFFAOYSA-N
• SMILES: C(=O)[O-].[Rb+]
• Canonical SMILES: C(=O)O.[Rb]

Introduction

Rubidium formate, with the chemical formula CHO₂Rb, is a compound consisting of rubidium and formate ions. It is a salt of formic acid and rubidium, and its molecular weight is approximately 130.485 g/mol. This compound is of interest in various chemical and physical studies due to its unique properties and applications.

Applications and Research Findings

Rubidium formate is used in various chemical reactions and studies. For instance, it is involved in the formate oxidation reaction (FOCR), where different alkali metal formates, including rubidium formate, influence the yield of oxalate products. Additionally, rubidium ions are used in surface modification techniques to improve the properties of nanocrystals.

Safety and Handling

Rubidium formate is considered an irritant and should be handled with caution. It is hygroscopic, meaning it absorbs moisture from the air, which can affect its stability and reactivity. Detailed safety data sheets (SDS) are recommended for handling this compound.

Availability and Forms

Rubidium formate is available in high purity forms, including submicron and nanopowder, from various chemical suppliers. It can be ordered in different volumes and grades, such as ACS (American Chemical Society) or technical grade.